Cas no 67653-79-6 (Benzoic acid, 2-ethenyl-, 2-propenyl ester)

• Product Name: Benzoic acid, 2-ethenyl-, 2-propenyl ester
• CAS No: 67653-79-6
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 387785
• PubChem ID: 69821774
• Update Time: 2025-04-19

Benzoic acid, 2-ethenyl-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethenyl-, 2-propenyl ester
• prop-2-enyl 2-ethenylbenzoate
• DTXSID90741394
• Prop-2-en-1-yl 2-ethenylbenzoate
• 67653-79-6
• SCHEMBL6551356

• Inchi： 1S/C12H12O2/c1-3-9-14-12(13)11-8-6-5-7-10(11)4-2/h3-8H,1-2,9H2
• InChI Key： ISPIWRVSEQJUHG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C=CC=CC=1C=C)=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters